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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzanilide

Cat. No.: B094723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for 3-Amino-4-methoxybenzanilide (CAS No. 120-35-4). The information is compiled from
various safety data sheets and toxicological databases to assist researchers, scientists, and
drug development professionals in the safe handling, storage, and disposal of this chemical.

Chemical and Physical Properties

Property Value Reference
Molecular Formula C14H14N202 [1]
Molecular Weight 242.27 g/mol [1]
Appearance Beige solid powder [2]
Melting Point 154 °C [2]
Water Solubility 33 mg/L at 20 °C [2]
log Pow 2.08 at 23 °C [2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Amino-4-methoxybenzanilide is not consistently classified as hazardous.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b094723?utm_src=pdf-interest
https://www.benchchem.com/product/b094723?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-methoxybenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-methoxybenzanilide
https://www.echemi.com/sds/3-amino-4-methoxybenzanilide-pid_Seven2921.html
https://www.echemi.com/sds/3-amino-4-methoxybenzanilide-pid_Seven2921.html
https://www.echemi.com/sds/3-amino-4-methoxybenzanilide-pid_Seven2921.html
https://www.echemi.com/sds/3-amino-4-methoxybenzanilide-pid_Seven2921.html
https://www.benchchem.com/product/b094723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aggregated GHS information from multiple notifications indicates that a significant percentage
of suppliers do not classify this substance as hazardous.[1][3] However, some notifications
include the following hazard statements:

e H315: Causes skin irritation[1][3]
e H319: Causes serious eye irritation[1][3]
o H335: May cause respiratory irritation[1][3]

It is important to note that the classification may vary between suppliers due to impurities,
additives, or other factors.[1][3] Therefore, it is crucial to consult the specific safety data sheet
provided by the supplier.

GHS Hazard Classification Workflow

The following diagram illustrates the general workflow for classifying a chemical according to
the GHS.

Data Collection Hazard Identification Classification Hazard Communication

Gather Physical, Health, NIV Identify Hazards Classify Hazards based on Assign Signal Word, Pictograms,
and Environmental Data (e.g., Flammability, Toxicity) GHS Criteria Hazard & Precautionary Statements

Click to download full resolution via product page
Caption: General workflow for GHS hazard classification.

Toxicological Information

The toxicological data for 3-Amino-4-methoxybenzanilide is summarized in the table below.
The available data suggests low acute toxicity via oral and dermal routes.
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Endpoint Species Route Value Reference
LD50 Rat (female) Oral > 2000 mg/kg bw  [2][4]
LD50 Rat (female) Dermal > 2000 mg/kg bw  [2][4]
LC50 - Inhalation No data available  [2][5]

Ecotoxicological Information

The ecotoxicological data indicates a low potential for harm to aquatic organisms and

microorganisms in wastewater treatment plants.

Endpoint Species Exposure Time Value Reference
Danio rerio

LC50 , 96 h > 10,000 mg/L [21[4]
(Zebrafish)

EC50 Activated sludge 3 h > 250 mg/L [2][4]

Experimental Protocols

The toxicological and ecotoxicological data presented in this guide are typically generated

following standardized guidelines, such as those developed by the Organisation for Economic

Co-operation and Development (OECD). Below are brief overviews of the relevant test

guidelines.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)

This method is designed to assess the acute oral toxicity of a substance.[6][7]

e Principle: A stepwise procedure is used where the substance is administered orally to

animals at one of a series of fixed dose levels. The outcome of the test is the identification of

a dose that causes evident toxicity but not mortality.

o Animal Model: Typically, female rats are used.[8]

e Procedure:
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[e]

Animals are fasted prior to dosing.[6]

o

The test substance is administered by gavage.[6]

[¢]

A starting dose is selected based on available information.

[¢]

Animals are observed for signs of toxicity and mortality for at least 14 days.[6]

[e]

Based on the outcome, the dose for the next animal is adjusted up or down.

o Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.

Acute Dermal Toxicity - OECD 402

This guideline provides a method for assessing the acute toxicity of a substance applied to the
skin.[9][10][11]

e Principle: The test substance is applied to the shaved skin of animals in a single dose.
e Animal Model: Typically, rats are used.[8]

e Procedure:

o

The fur is removed from the dorsal area of the animal one day before the test.[S]

[¢]

The substance is applied uniformly over an area of at least 10% of the body surface.

[e]

The treated area is covered with a porous gauze dressing for 24 hours.

[e]

Animals are observed for signs of toxicity and mortality for 14 days.

e Endpoint: The LD50 value is determined, which is the statistically estimated dose that is
expected to be lethal to 50% of the animals.

Fish, Acute Toxicity Test - OECD 203

This test is designed to determine the acute lethal toxicity of substances to fish.[3][12][13][14]
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 Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through
system for 96 hours.

o Test Organism: Commonly used species include Zebrafish (Danio rerio).[13]

e Procedure:
o Groups of fish are exposed to a range of concentrations of the test substance.
o Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

» Endpoint: The LC50 (median lethal concentration) is calculated, which is the concentration of
the substance that is lethal to 50% of the test fish over the exposure period.[12][13]

Activated Sludge, Respiration Inhibition Test - OECD 209

This method assesses the potential inhibitory effect of a substance on the microorganisms in
activated sludge.[15][16][17][18][19]

o Principle: The respiration rate of activated sludge is measured after a short exposure to the
test substance.

o Test System: Activated sludge from a wastewater treatment plant is used.[15]
e Procedure:

o Activated sludge is mixed with a synthetic sewage feed and different concentrations of the
test substance.

o The mixture is aerated for a defined period (e.g., 3 hours).

o The rate of oxygen consumption is measured and compared to a control without the test
substance.

o Endpoint: The EC50 (median effective concentration) is determined, which is the
concentration of the test substance that causes a 50% inhibition of the respiration rate.[18]

Chemical Safety Assessment Workflow
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The following diagram outlines a general workflow for assessing the safety of a chemical
substance.

Hazard Identification Exposure Assessment

A . q Toxicological Studies . ; . Identify Routes of Exposure 5
Physicochemical Properties (in vivo, In vitro) Ecotoxicological Studies (Oral, Dermal, Inhalation) Quantify Exposure Levels

Risk Characterization
Rk Chargrerizaion

Integrate Hazard and
Exposure Data

;

Determine Level of Risk

Risk Management
Implement Control Measures Establish Safe Handling
(e.g., PPE, Ventilation) Procedures

Click to download full resolution via product page
Caption: General workflow for chemical safety assessment.

Handling and Storage

+ Handling: Handle in a well-ventilated place. Wear suitable protective clothing, including
gloves and eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust
and aerosols.[4]

» Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.[13]
[15]

First-Aid Measures
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 Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[12]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[12]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[12]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12]

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx).[12]

Disposal Considerations

Dispose of this material and its container in accordance with local, regional, national, and
international regulations.

This technical guide is intended to provide a summary of the available safety and hazard
information for 3-Amino-4-methoxybenzanilide. It is not a substitute for a thorough review of
the supplier's Safety Data Sheet (SDS) and should be used in conjunction with professional
judgment and knowledge of safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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